Cas no 862826-03-7 (N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide)

• Product Name: N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide
• CAS No: 862826-03-7
• MF: C₁₉H₁₇Cl₂N₃O₂S
• MW: 422.328181028366
• CID: 6403815
• PubChem ID: 5049054
• Update Time: 2025-10-10

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide
• 862826-03-7
• N-(2-(3-((2-amino-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2,4-dichlorobenzamide
• F0617-0208
• AKOS024587945
• SR-01000007760-1
• SR-01000007760
• N-(2-{3-[(carbamoylmethyl)sulfanyl]-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide
• N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2,4-dichlorobenzamide
• Benzamide, N-[2-[3-[(2-amino-2-oxoethyl)thio]-1H-indol-1-yl]ethyl]-2,4-dichloro-

• Inchi： 1S/C19H17Cl2N3O2S/c20-12-5-6-13(15(21)9-12)19(26)23-7-8-24-10-17(27-11-18(22)25)14-3-1-2-4-16(14)24/h1-6,9-10H,7-8,11H2,(H2,22,25)(H,23,26)
• InChI Key： FROSBEUDUBRDDK-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(N)=O)=C1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 421.0418534g/mol
• Monoisotopic Mass: 421.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 672.1±55.0 °C(Predicted)
• pka: 13.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide

N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide: A Comprehensive Overview

N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide, also known by its CAS number 862826-03-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an indole ring system with a benzamide moiety, making it a subject of interest in both academic and industrial settings. Recent advancements in synthetic chemistry and material science have further highlighted its versatility and utility.

The molecular structure of N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide is notable for its intricate arrangement of functional groups. The indole ring, a heterocyclic structure with nitrogen and sulfur atoms, plays a crucial role in determining the compound's chemical reactivity and biological activity. The presence of the carbamoylmethylsulfanyl group introduces additional complexity, enhancing the compound's potential for interaction with biological systems. Furthermore, the 2,4-dichlorobenzamide moiety adds electron-withdrawing groups, which can influence the compound's electronic properties and stability.

Recent studies have explored the synthesis of this compound using advanced methodologies. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity levels. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production, making it more accessible for various applications. The use of green chemistry principles in these syntheses has also been emphasized, aligning with global efforts to reduce environmental impact.

The pharmacological properties of CAS 862826-03-7 have been a focal point in recent research. Preclinical studies indicate that this compound exhibits promising activity in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate cellular signaling pathways makes it a potential candidate for drug development. Additionally, its selectivity towards specific targets has been highlighted, reducing the likelihood of off-target effects and improving therapeutic potential.

In terms of applications, N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide has shown promise in materials science. Its structural features make it suitable for use in the development of advanced materials such as polymers and coatings. Researchers have explored its role as a building block for constructing functional materials with tailored properties, including improved mechanical strength and thermal stability.

The environmental impact of this compound has also been scrutinized in recent studies. Assessments of its biodegradability and toxicity have provided valuable insights into its safety profile. These findings are critical for ensuring responsible use and disposal, particularly in industrial settings where large quantities may be handled.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions within biological systems. Advanced computational techniques, such as molecular docking and dynamics simulations, are being utilized to predict binding affinities and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.

In conclusion, N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-2,4-dichlorobenzamide (CAS No: 862826-03-7) stands as a testament to the advancements in modern chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in diverse fields ranging from pharmaceuticals to materials science. As research continues to unfold, this compound is poised to make significant contributions to scientific progress and innovation.